Cas no 544659-42-9 (1H-Pyrazole,1-(1-oxobutyl)-(9CI))

• Product Name: 1H-Pyrazole,1-(1-oxobutyl)-(9CI)
• CAS No: 544659-42-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 1017571
• PubChem ID: 4534683
• Update Time: 2025-04-20

1H-Pyrazole,1-(1-oxobutyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole,1-(1-oxobutyl)-(9CI)
• 1-(1H-Pyrazol-1-yl)-1-butanone
• 1-(1H-Pyrazol-1-yl)butan-1-one
• 544659-42-9
• DB-322992
• AKOS003864458
• 1H-PYRAZOLE, 1-(1-OXOBUTYL)-
• SCHEMBL9101772

• Inchi： 1S/C7H10N2O/c1-2-4-7(10)9-6-3-5-8-9/h3,5-6H,2,4H2,1H3
• InChI Key： SLLHUNDROCSOIS-UHFFFAOYSA-N
• SMILES： O=C(CCC)N1C=CC=N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.9Ų